Cas no 2353782-55-3 (1-Ethynyl-3-fluoro-5-nitrobenzene)

• Product Name: 1-Ethynyl-3-fluoro-5-nitrobenzene
• CAS No: 2353782-55-3
• MF: C₈H₄FNO₂
• MW: 165.121265411377
• MDL: MFCD32666428
• CID: 5668201
• PubChem ID: 146018041
• Update Time: 2025-07-17

1-Ethynyl-3-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-3-fluoro-5-nitrobenzene
• EN300-27102556
• 2353782-55-3
• A1-26329
• 1-Ethynyl-3-fluoro-5-nitro-benzene
• Benzene, 1-ethynyl-3-fluoro-5-nitro-

• MDL： MFCD32666428
• Inchi： 1S/C8H4FNO2/c1-2-6-3-7(9)5-8(4-6)10(11)12/h1,3-5H
• InChI Key： ZZXPBJXCVRCPGB-UHFFFAOYSA-N
• SMILES： FC1C=C(C#C)C=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 165.02260653g/mol
• Monoisotopic Mass: 165.02260653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 243.2±30.0 °C(Predicted)

Additional information on 1-Ethynyl-3-fluoro-5-nitrobenzene

Chemical Profile of 1-Ethynyl-3-fluoro-5-nitrobenzene (CAS No. 2353782-55-3)

1-Ethynyl-3-fluoro-5-nitrobenzene, identified by the Chemical Abstracts Service registry number 2353782-55-3, is a fluorinated aromatic compound featuring both an ethynyl and a nitro substituent. This unique structural arrangement imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and pharmaceutical research. The presence of the ethynyl group (C≡CH) suggests potential utility in cross-coupling reactions, such as the Suzuki-Miyaura or Sonogashira couplings, while the nitro group (NO₂) provides a handle for further functionalization via reduction or nucleophilic aromatic substitution.

The compound's molecular structure, consisting of a benzene ring substituted with fluorine at the 3-position and a nitro group at the 5-position, creates a system with significant tunable electronic characteristics. The fluorine atom exerts an electron-withdrawing inductive effect, which can modulate the reactivity of the aromatic ring, particularly at positions ortho and para to itself. This feature is particularly relevant in medicinal chemistry, where electronic properties often influence binding affinity to biological targets. The nitro group, being strongly electron-withdrawing through resonance, further enhances this modulation, making 1-Ethynyl-3-fluoro-5-nitrobenzene a promising scaffold for designing molecules with tailored interactions.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity in drug discovery. The combination of fluorine and nitro substituents in 1-Ethynyl-3-fluoro-5-nitrobenzene offers a synergistic effect that can be exploited to optimize pharmacokinetic and pharmacodynamic profiles. For instance, fluorine atoms are known to improve binding enthalpy by increasing van der Waals interactions and reducing solvation effects, while nitro groups can serve as pharmacophores for specific biological activities. This makes 1-Ethynyl-3-fluoro-5-nitrobenzene a versatile building block for constructing novel therapeutic agents.

Recent studies have highlighted the utility of 1-Ethynyl-3-fluoro-5-nitrobenzene in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. The ethynyl group provides a reactive site for introducing diverse functional groups via transition-metal-catalyzed reactions, enabling the synthesis of complex derivatives. For example, palladium-catalyzed coupling reactions can be employed to attach heterocyclic moieties or other pharmacophores, expanding the structural diversity of potential drug candidates. Meanwhile, the nitro group can be selectively reduced to an amine or further functionalized into other nitrogen-containing heterocycles, such as tetrazoles or pyrroles, which are common motifs in bioactive molecules.

The pharmaceutical industry has increasingly leveraged fluorinated aromatic compounds due to their ability to modulate drug-receptor interactions. In particular, 1-Ethynyl-3-fluoro-5-nitrobenzene has been explored as a precursor in the synthesis of kinase inhibitors, where both fluorine and nitro groups contribute to optimal binding affinities. For instance, modifications at the 3-fluoroposition can enhance selectivity against closely related kinases by fine-tuning steric hindrance and electronic effects. Similarly, the nitro group can be used to introduce hydrogen bonding capabilities or alter solubility profiles through subsequent chemical transformations.

From a synthetic chemistry perspective, 1-Ethynyl-3-fluoro-5-nitrobenzene serves as an excellent intermediate for constructing biaryl structures via cross-coupling reactions. The ethynyl functionality allows for facile attachment to aryl halides or boronic acids using palladium catalysts, enabling the construction of polycyclic scaffolds with potential biological activity. Additionally, directed ortho-metalation strategies can be employed on the benzene ring to introduce other substituents at specific positions, further diversifying the chemical space accessible from this precursor.

The versatility of 1-Ethynyl-3-fluoro-5-nitrobenzene is further underscored by its utility in materials science applications. Fluorinated aromatic compounds are widely used in organic electronics due to their high charge carrier mobility and thermal stability. The presence of both ethynyl and nitro groups allows for further derivatization into conjugated polymers or small-molecule emitters for optoelectronic devices. Moreover, the electron-deficient nature of this compound makes it suitable for use as an acceptor material in organic photovoltaic cells.

In conclusion,1-Ethynyl-3-fluoro-5-nitrobenzene (CAS No. 2353782-55-3) is a multifunctional compound with broad applications in pharmaceutical synthesis and materials science. Its unique structural features—combining an ethynyl group for cross-coupling reactivity with fluorine and nitro substituents for electronic modulation—make it a valuable building block for drug discovery and advanced materials development. As research continues to uncover new synthetic methodologies and biological applications,1-Ethynyl-3-fluoro-5-nitrobenzene is poised to remain at the forefront of innovation in these fields.